Cas no 1261601-99-3 (Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine)

• Product Name: Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine
• CAS No: 1261601-99-3
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• CID: 4992520
• Update Time: 2025-05-22

Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine

• Inchi： 1S/C15H14F3N/c1-19(2)14-8-4-6-12(10-14)11-5-3-7-13(9-11)15(16,17)18/h3-10H,1-2H3
• InChI Key： UZGNEXITWJKGCC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=CC(=C1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine

Comprehensive Overview of Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine (CAS No. 1261601-99-3)

Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine, with the CAS number 1261601-99-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amine derivatives and features a biphenyl backbone substituted with a trifluoromethyl group and a dimethylamine moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and crop protection agents.

The growing interest in trifluoromethyl-containing compounds like Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine stems from their enhanced metabolic stability and lipophilicity, which are critical for drug bioavailability. Researchers are increasingly exploring its potential in drug discovery, especially for conditions such as neurodegenerative diseases and inflammatory disorders. Additionally, its application in agrochemical formulations has been studied due to its ability to improve the efficacy of pesticides and herbicides.

From a synthetic chemistry perspective, CAS 1261601-99-3 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex molecular architectures. Its electron-rich amine group and aromatic system make it a versatile building block for medicinal chemistry projects. Recent publications highlight its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the industry's focus on precision medicine.

Environmental and regulatory considerations are also pivotal when discussing Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine. The compound's fluorinated structure raises questions about its environmental persistence and biodegradability, topics frequently searched by sustainability-conscious users. Innovations in green chemistry aim to address these concerns by optimizing synthetic routes to minimize waste and energy consumption.

In the context of market trends, the demand for high-purity intermediates like 1261601-99-3 is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Analysts note its inclusion in libraries of screening compounds for high-throughput screening (HTS), reflecting its relevance in early-stage drug development.

To conclude, Dimethyl-(3'-(trifluoromethyl)biphenyl-3-yl)-amine (CAS 1261601-99-3) exemplifies the intersection of chemical innovation and practical application. Its multifaceted utility in life sciences and material science ensures its continued prominence in research and industrial workflows. Future studies may further elucidate its potential in emerging fields like bioconjugation and catalysis, solidifying its status as a cornerstone of modern synthetic chemistry.